N-[(1R)-1-cyclobutyl-2,2,2-trifluoroethyl]-2-methylpropane-2-sulfinamide

• IUPAC Name: N-[(1R)-1-cyclobutyl-2,2,2-trifluoroethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C10H18F3NOS/c1-9(2,3)16(15)14-8(10(11,12)13)7-5-4-6-7/h7-8,14H,4-6H2,1-3H3/t8-,16?/m1/s1
• InChI Key: HAVMAKZERUEGDI-YRFRWJCTSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1CCC1)C(F)(F)F
• Isomeric SMILES: CC(C)(C)S(=O)N[C@H](C1CCC1)C(F)(F)F
• Molecular Formula: C10H18F3NOS
• Molecular Weight: 257.32 g/mol
• CAS No.: 1338377-75-5

Description

N-[(1R)-1-cyclobutyl-2,2,2-trifluoroethyl]-2-methylpropane-2-sulfinamide is a useful research compound. Its molecular formula is C10H18F3NOS and its molecular weight is 257.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis of N-heterocycles

Chiral sulfinamides, notably tert-butanesulfinamide, have been extensively used as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. They facilitate the asymmetric synthesis of structurally diverse N-heterocycles, such as piperidines, pyrrolidines, and azetidines, which are crucial structural motifs in many natural products and therapeutically relevant compounds (Philip et al., 2020).

Development of Antibiotics

Sulfonamides have played a significant role in the development of clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, and COX2 inhibitors. Their diverse applications in treating various conditions underline the importance of sulfonamide compounds in medicinal chemistry and drug development (Carta et al., 2012).

Environmental Degradability Studies

The environmental impact and degradability of polyfluoroalkyl chemicals, which can break down into persistent and toxic perfluoroalkyl acids, have been extensively studied. Research into the microbial degradation of these compounds in the environment helps understand their fate and effects, guiding regulatory actions and remediation efforts (Liu & Avendaño, 2013).

Synthesis of Organosilicon Compounds

Sulfur-containing organosilicon compounds, particularly those with sulfide, sulfoxide, and sulfone functionalities, have applications in creating materials with unique properties. These compounds are valuable in various fields, including materials science and catalysis (Vlasova et al., 2017).